![molecular formula C28H36O11 B1211833 Methyl 3-(3,4-dimethylpent-2-enoyloxy)-10,15,16-trihydroxy-9,13-dimethyl-4,11-dioxo-5,18-dioxapentacyclo[12.5.0.01,6.02,17.08,13]nonadec-9-ene-17-carboxylate](/img/structure/B1211833.png)
Methyl 3-(3,4-dimethylpent-2-enoyloxy)-10,15,16-trihydroxy-9,13-dimethyl-4,11-dioxo-5,18-dioxapentacyclo[12.5.0.01,6.02,17.08,13]nonadec-9-ene-17-carboxylate
Overview
Description
Methyl 3-(3,4-dimethylpent-2-enoyloxy)-10,15,16-trihydroxy-9,13-dimethyl-4,11-dioxo-5,18-dioxapentacyclo[12.5.0.01,6.02,17.08,13]nonadec-9-ene-17-carboxylate is a natural product found in Brucea javanica with data available.
Scientific Research Applications
Heterocyclic Compound Synthesis
One application in scientific research for this compound involves the synthesis of heterocyclic compounds. For example, Denislamova et al. (2011) demonstrated the reaction of similar methyl carboxylates with various diones to yield tetraones, a type of heterocyclic compound. This reaction is significant in the field of organic chemistry for creating complex molecular structures (Denislamova, Bubnov, & Maslivets, 2011).
Structural Analysis and X-Ray Diffraction
Another research application is in structural analysis and X-ray diffraction. Bannikova, Maslivets, and Aliev (2004) utilized similar methyl carboxylates to synthesize triones, with their structure confirmed through X-ray diffraction. Such research aids in understanding the detailed molecular configuration of complex organic compounds (Bannikova, Maslivets, & Aliev, 2004).
Synthesis of Cedranoid Sesquiterpenes
In pharmacological and biochemical research, compounds like methyl 3-(3,4-dimethylpent-2-enoyloxy)-... have been used in the synthesis of cedranoid sesquiterpenes. Yates et al. (1988) explored this in the context of synthesizing biologically active molecules, highlighting the compound's role in producing structurally complex and potentially pharmacologically active compounds (Yates, Grewal, Hayes, & Sawyer, 1988).
Electrosynthesis in Organic Chemistry
The compound is also relevant in electrosynthesis studies in organic chemistry. Brettle and Cox (1969) discussed its role in the electrolysis process, contributing to the understanding of electrochemical reactions in organic synthesis (Brettle & Cox, 1969).
Properties
IUPAC Name |
methyl 3-(3,4-dimethylpent-2-enoyloxy)-10,15,16-trihydroxy-9,13-dimethyl-4,11-dioxo-5,18-dioxapentacyclo[12.5.0.01,6.02,17.08,13]nonadec-9-ene-17-carboxylate | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C28H36O11/c1-11(2)12(3)7-17(30)39-20-22-27-10-37-28(22,25(35)36-6)23(33)19(32)21(27)26(5)9-15(29)18(31)13(4)14(26)8-16(27)38-24(20)34/h7,11,14,16,19-23,31-33H,8-10H2,1-6H3 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
IRQXZTBHNKVIRL-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C(=O)CC2(C1CC3C45C2C(C(C(C4C(C(=O)O3)OC(=O)C=C(C)C(C)C)(OC5)C(=O)OC)O)O)C)O | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C28H36O11 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
548.6 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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